Cas no 19493-25-5 (Benzenemethanaminium,N,N-diethyl-N-(2-hydroxyethyl)-, chloride (1:1))
19493-25-5 structure
Product Name:Benzenemethanaminium,N,N-diethyl-N-(2-hydroxyethyl)-, chloride (1:1)
CAS No:19493-25-5
MF:C13H22ClNO
MW:243.772882938385
CID:174584
PubChem ID:88091
Update Time:2025-04-19
Benzenemethanaminium,N,N-diethyl-N-(2-hydroxyethyl)-, chloride (1:1) Chemical and Physical Properties
Names and Identifiers
-
- Benzenemethanaminium,N,N-diethyl-N-(2-hydroxyethyl)-, chloride (1:1)
- benzyldiethyl(2-hydroxyethyl)ammonium chloride
- benzyl-diethyl-(2-hydroxyethyl)azanium,chloride
- Benzyldiethylethanol ammonium,chloride
- EINECS 243-111-1
- n-benzyl-n,n-diethyl-2-hydroxyethanaminium chloride
- Benzyldiethylethanol ammonium, chloride
- Benzenemethanaminium, N,N-diethyl-N-(2-hydroxyethyl)-, chloride
- Benzenemethanaminium, N,N-diethyl-N-(2-hydroxyethyl)-, chloride (1:1)
- benzyl-diethyl-(2-hydroxyethyl)azanium;chloride
- DTXSID50884892
- SCHEMBL11060915
- 19493-25-5
- NS00047764
-
- Inchi: 1S/C13H22NO.ClH/c1-3-14(4-2,10-11-15)12-13-8-6-5-7-9-13;/h5-9,15H,3-4,10-12H2,1-2H3;1H/q+1;/p-1
- InChI Key: MTIWHYTVKBFFOH-UHFFFAOYSA-M
- SMILES: [Cl-].OCC[N+](CC)(CC)CC1C=CC=CC=1
Computed Properties
- Exact Mass: 243.13900
- Monoisotopic Mass: 243.139
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 6
- Complexity: 160
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 20.2Ų
Experimental Properties
- Density: g/cm3
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- PSA: 20.23000
- LogP: -0.96050
Benzenemethanaminium,N,N-diethyl-N-(2-hydroxyethyl)-, chloride (1:1) Related Literature
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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